2-(4-bromo-2-formylphenoxy)-N-(4-methylphenyl)acetamide
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Description
2-(4-bromo-2-formylphenoxy)-N-(4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C16H14BrNO3 and its molecular weight is 348.196. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Profile
2-(4-bromo-2-formylphenoxy)-N-(4-methylphenyl)acetamide has been studied for its antimicrobial properties. A study detailed the synthesis of various compounds including 2-(4-bromo-3-methylphenoxy)-N-(4-oxo-2arylthiazolidin-3-yl) acetamide, a structurally related compound. These compounds were evaluated for antibacterial and antifungal activities, showcasing their potential in antimicrobial research (Fuloria, Fuloria, & Gupta, 2014).
Chemoselective Synthesis
The compound has relevance in the chemoselective synthesis of intermediates for antimalarial drugs. A study on N-(2-Hydroxyphenyl)acetamide, a related compound, discusses its synthesis as an intermediate in antimalarial drug production, highlighting its significance in medicinal chemistry (Magadum & Yadav, 2018).
Pharmacological Assessment
In pharmacology, derivatives of this compound have been synthesized and assessed for various biological activities. For instance, a study synthesized N-(1-(4-bromophenyl)ethyl)-2-phenoxyacetamide derivatives for potential cytotoxic, anti-inflammatory, analgesic, and antipyretic applications (Rani, Pal, Hegde, & Hashim, 2016).
Optical Properties and DFT Calculations
The optical properties of derivatives of this compound have been explored. A study on orcinolic derivatives, including 2-(3-hydroxy-5-methylphenoxy)-N-(4-nitrophenyl)acetamide, examined their crystal structure and optical properties using DFT calculations (Wannalerse et al., 2022).
Free Radical Scavenging Activity
Its derivatives have also been studied for free radical scavenging activity. N-((4-Bromophenyl)(2-hydroxynaphthalen-1-yl)methyl)acetamide (BHMA), a derivative, exhibited significant free radical scavenging activity, comparable to known antioxidants (Boudebbous et al., 2021).
Synthesis and Characterization
The synthesis and characterization of N-[4-(4-Bromobutoxy)-2-nitrophenyl]acetamide, a related compound, has been documented. This highlights the compound's significance in organic synthesis and chemical engineering (Zhang Da-yang, 2004).
Properties
IUPAC Name |
2-(4-bromo-2-formylphenoxy)-N-(4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrNO3/c1-11-2-5-14(6-3-11)18-16(20)10-21-15-7-4-13(17)8-12(15)9-19/h2-9H,10H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUTQCFXXVRMLCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2)Br)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.